Cas no 1349716-63-7 ((Thiophene-2,5-diylbis(3,1-phenylene))dimethanol)

• Product Name: (Thiophene-2,5-diylbis(3,1-phenylene))dimethanol
• CAS No: 1349716-63-7
• MF: C₁₈H₁₆O₂S
• MW: 296.383443832397
• CID: 5699280
• PubChem ID: 56604606
• Update Time: 2023-10-31

(Thiophene-2,5-diylbis(3,1-phenylene))dimethanol Chemical and Physical Properties

Names and Identifiers

• 1349716-63-7
• 2,5-Di(3-hydroxymethylphenyl)thiophene
• (Thiophene-2,5-diylbis(3,1-phenylene))dimethanol
• Benzenemethanol, 3,3'-(2,5-thienediyl)bis-

• MDL： MFCD20233265
• Inchi： 1S/C18H16O2S/c19-11-13-3-1-5-15(9-13)17-7-8-18(21-17)16-6-2-4-14(10-16)12-20/h1-10,19-20H,11-12H2
• InChI Key： SZRCFLQGPGAIAS-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1C=CC=C(CO)C=1)C1C=CC=C(CO)C=1

Computed Properties

• Exact Mass: 296.08710092g/mol
• Monoisotopic Mass: 296.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 68.7Ų

Experimental Properties

• Density: 1.249±0.06 g/cm3(Predicted)
• Boiling Point: 492.5±40.0 °C(Predicted)
• pka: 13.95±0.10(Predicted)